Cas no 35418-55-4 (2,3-Dipalmitoyl-sn-glycero-1-phosphocholine)

• Product Name: 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine
• CAS No: 35418-55-4
• MF: C₄₀H₈₀NO₈P
• MW: 734.03887462616
• CID: 295611
• PubChem ID: 3032281
• Update Time: 2025-07-25

2,3-Dipalmitoyl-sn-glycero-1-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(7S)-
• 2 3-DIPALMITOYL-SN-GLYCERO-1-PHOSPHO- CHOLINE
• 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(7S
• (2S)-2,3-bis(hexadecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• CS-0185689
• 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine, >=95.0% (TLC)
• 1,2-dipalmitoyl-sn-glycero-3-phos-phocholine
• 1-sn-Phosphatidylcholine, 2,3-dipalmitoyl
• (7S)-7-(Hexadecanoyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphapentacosan-1-aminium 4-oxide
• (S)-2,3-Bis(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• SCHEMBL2734250
• D-beta,gamma-Dipalmitoyl-alpha-lecithin
• DTXCID9028629
• 35418-55-4
• 1-Sn-Phosphatidylcholine,2,3-dipalmitoyl
• DTXSID6048703
• 1-palmitoyl-2-palmitoyl-sn-glycero-3-phosphocholine
• CAS-35418-55-4
• CHEMBL1724245
• Tox21_113099
• [(2S)-2,3-di(hexadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• NCGC00166209-01
• FT-0772041
• (S)-2,3-bis(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• HY-W127459
• 2,3-Dihexadecanoyl-sn-glycero-1-phosphocholine
• G91095

• Inchi： 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m0/s1
• InChI Key： KILNVBDSWZSGLL-LHEWISCISA-N
• SMILES： P(=O)([O-])(OC[C@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 733.56215551g/mol
• Monoisotopic Mass: 733.56215551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 40
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 111Ų

2,3-Dipalmitoyl-sn-glycero-1-phosphocholine Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines

Additional information on 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine

Recent Advances in the Study of 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine (CAS: 35418-55-4) in Biomedical Applications

2,3-Dipalmitoyl-sn-glycero-1-phosphocholine (DPPC, CAS: 35418-55-4) is a synthetic phospholipid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and biological relevance. As a major component of pulmonary surfactant, DPPC plays a critical role in maintaining alveolar stability and reducing surface tension in the lungs. Recent studies have expanded its applications beyond pulmonary medicine, exploring its potential in drug delivery systems, biomembrane modeling, and therapeutic interventions.

One of the most notable advancements in DPPC research is its application in the development of liposomal drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that DPPC-based liposomes exhibit enhanced stability and controlled release properties, making them ideal carriers for hydrophobic drugs. The study highlighted the role of DPPC in improving the pharmacokinetics of anticancer agents, with a particular focus on its ability to reduce systemic toxicity while maintaining therapeutic efficacy. The researchers utilized advanced techniques such as dynamic light scattering (DLS) and cryo-electron microscopy to characterize the liposomal formulations, providing valuable insights into their structural and functional properties.

In addition to drug delivery, DPPC has been extensively studied for its role in biomembrane modeling. A recent publication in Biochimica et Biophysica Acta (BBA) - Biomembranes explored the interactions of DPPC with cholesterol and other lipids, shedding light on the molecular mechanisms underlying membrane fluidity and permeability. The study employed molecular dynamics simulations and differential scanning calorimetry (DSC) to analyze the phase behavior of DPPC-containing membranes, revealing its potential as a model system for studying lipid-lipid and lipid-protein interactions. These findings have significant implications for understanding cellular processes and designing membrane-targeted therapeutics.

Another groundbreaking study, published in Advanced Materials in early 2024, investigated the use of DPPC in the fabrication of bioinspired nanomaterials. The researchers developed DPPC-coated nanoparticles for targeted drug delivery to inflamed tissues, leveraging the phospholipid's ability to mimic natural cell membranes. The study reported a remarkable improvement in nanoparticle biocompatibility and targeting efficiency, with in vivo experiments showing reduced off-target effects and enhanced accumulation at the disease site. This work underscores the potential of DPPC as a versatile building block for next-generation nanomedicines.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of DPPC-based formulations. A review article in Pharmaceutical Research (2023) discussed the need for standardized protocols to ensure batch-to-batch consistency and regulatory compliance. The authors emphasized the importance of optimizing synthesis and purification methods for DPPC, particularly in the context of Good Manufacturing Practice (GMP) requirements. Addressing these challenges will be crucial for advancing DPPC from the laboratory to the clinic.

In conclusion, recent research on 2,3-Dipalmitoyl-sn-glycero-1-phosphocholine (CAS: 35418-55-4) highlights its multifaceted applications in biomedical science. From drug delivery and biomembrane studies to nanomaterial design, DPPC continues to demonstrate its value as a critical tool in chemical biology and pharmaceutical innovation. Future studies should focus on overcoming translational barriers and exploring novel therapeutic avenues for this versatile phospholipid.